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Compound of Interest

Compound Name: 2-lodo-5-methoxyaniline

Cat. No.: B114526

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-lodo-5-methoxyaniline, with CAS Number 153898-63-6, is an organic compound
characterized by an aniline structure substituted with an iodine atom at the 2-position and a
methoxy group at the 5-position.[1] This molecule serves as a pivotal building block in
advanced organic synthesis. The presence and positioning of its functional groups—the amino,
iodo, and methoxy groups—impart a unique reactivity profile, making it a valuable intermediate
in the development of pharmaceuticals and agrochemicals.[1][2] The iodine atom, in particular,
enhances its reactivity in various cross-coupling reactions, which are fundamental in
constructing complex molecular scaffolds.[1][2] This guide provides a comprehensive overview
of its core physicochemical properties, experimental protocols for its synthesis and
characterization, and its applications in chemical research.

Core Physicochemical Properties

The key physicochemical data for 2-lodo-5-methoxyaniline are summarized below. These
parameters are crucial for its handling, reaction optimization, and application in further synthetic
endeavors.
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Property Value Source(s)

IUPAC Name 2-iodo-5-methoxyaniline [31141[5]

CAS Number 153898-63-6 [31[416][71[8]

Molecular Formula C7HsINO [11061[7]

Molecular Weight 249.05 g/mol 3141171181

Monoisotopic Mass 248.96506 Da [319]
Yellow solid; pale yellow to

Physical Form brown color.[1][10] Some [1][4][10]
sources report it as a liquid.[4]

Melting Point 40 °C [10]

Boiling Point 298.423 °C at 760 mmHg [6]

Flash Point 134.282 °C [6]

Predicted XLogP 1.9 [3][9]

Topological Polar Surface Area  35.3 A2 [3]

Storage Conditions

Store in a freezer (-20°C),
under an inert atmosphere,

and keep in a dark place.[4][7]

[417]

Note: Solubility and pKa data for the specific isomer 2-lodo-5-methoxyaniline are not readily

available in the provided search results. However, for the related isomer 5-lodo-2-
methoxyaniline (CAS 77770-09-3), the predicted pKa is 3.58%£0.10 and the water solubility is
reported as 0.87 g/L at 25°C (sparingly soluble).[11] This information may provide a rough

estimate but should be used with caution.

Spectral Data

Spectral analysis is essential for the structural confirmation of 2-lodo-5-methoxyaniline.
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Data Type Details Source

(400 MHz, CDCls): & 7.48 (d, J
= 8.8 Hz, 1H), 6.42 (dd, J1 =
1H NMR 8.8 Hz, J2 = 2.8 Hz, 1H), 6.32  [10]
(d, J = 2.8 Hz, 1H), 4.07 (s,
2H, NHz2), 3.74 (s, 3H, OCHs).

(100 MHz, CDCls): & 161.2,
13C NMR 147.7, 139.3, 106.7, 100.6, [10]
73.6, 55.4.

(ESI): Calculated for
HRMS [C7HsINO+H*]: 249.9729, [10]
Found: 249.9720.

Experimental Protocols
Synthesis via Decarboxylative lodination

A practical, transition-metal-free synthesis of 2-lodo-5-methoxyaniline has been reported. The
following protocol is adapted from a study by Ronga et al.[10]

Objective: To synthesize 2-lodo-5-methoxyaniline from 2-amino-5-methoxybenzoic acid.

Materials:

2-amino-5-methoxybenzoic acid

lodine (12)

Potassium lodide (KI)

Acetonitrile (CH3CN)

Oxygen (O2)

High-pressure stainless-steel reactor
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» Standard glassware for workup and purification

« Silica gel for column chromatography

e Solvents for chromatography (e.g., ethyl acetate, petroleum ether)
Procedure:

e Reaction Setup: To a 50 mL glass liner within an autoclave, add 2-amino-5-methoxybenzoic
acid, 12 (0.5 equiv), and KI (0.6 equiv).

¢ Solvent Addition: Add 10 mL of CH3CN to the mixture.

o Pressurization: Purge the autoclave with three cycles of pressurization and venting with Oz
before pressurizing the vessel with Oz to 10 bar.

e Reaction: Stir the reaction mixture in a heating mantle at 160 °C for 2 hours.

o Cooling and Workup: After the reaction is complete, cool the reactor using a water bath. The
resulting product mixture is then concentrated under vacuum.

« Purification: Purify the crude residue by flash column chromatography on silica gel. Elute
with a mixture of ethyl acetate and petroleum ether (1:10 v/v) to isolate 2-lodo-5-
methoxyaniline.[10]

o Characterization: Confirm the identity and purity of the final product using NMR spectroscopy
(*H and 13C) and High-Resolution Mass Spectrometry (HRMS) as detailed in the spectral
data table above.[10]

Visualizations
Logical Workflow: Synthesis and Characterization

The following diagram illustrates the workflow for the synthesis and subsequent
characterization of 2-lodo-5-methoxyaniline.
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Caption: Workflow for the synthesis and analysis of 2-lodo-5-methoxyaniline.

Structure-Property Relationships

This diagram outlines the relationship between the key functional groups of 2-lodo-5-
methoxyaniline and its resulting chemical properties and applications.
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Caption: Influence of functional groups on the properties of 2-lodo-5-methoxyaniline.

Applications in Research and Development

2-lodo-5-methoxyaniline is a key intermediate in the synthesis of more complex molecules. Its
utility stems from the distinct reactivity of its functional groups:

o Cross-Coupling Reactions: The aryl iodide group is an excellent substrate for various
palladium-catalyzed cross-coupling reactions, such as Suzuki and Ullmann couplings.[2] This
allows for the formation of carbon-carbon and carbon-heteroatom bonds, which is a
cornerstone of modern synthetic chemistry for building biaryl systems and other complex
scaffolds.[2]

o Pharmaceutical Synthesis: As a versatile building block, it is instrumental in drug discovery
and development.[2] The aniline and methoxy groups can be further modified, while the iodo-
group provides a reactive handle for constructing the core of potential therapeutic agents. Its
derivatives are explored in the creation of novel compounds for various medicinal
applications.[1][2]
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Safety and Handling

2-lodo-5-methoxyaniline is associated with several hazard classifications. Users should
consult the full Safety Data Sheet (SDS) before handling.

e GHS Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin),
H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled),
H335 (May cause respiratory irritation).[3]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[4]

» Handling Recommendations: Handle in a well-ventilated area, using appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat. Store in a cool,
dark, and dry place under an inert atmosphere as specified.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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